![molecular formula C21H16O5 B1193862 TSLP-IN-11a](/img/no-structure.png)
TSLP-IN-11a
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Overview
Description
TSLP-IN-11a is a novel human thymic stromal lymphopoietin (TSLP) inhibitor.
Scientific Research Applications
TSLP-IN-11a as a Novel Human TSLP Inhibitor
This compound, identified as a biphenyl flavanone analog, emerges as a novel inhibitor of human Thymic Stromal Lymphopoietin (TSLP). This discovery is significant because TSLP plays a crucial role in the differentiation and proliferation of Th2 cells, which are central to eosinophilic inflammation and various allergic diseases. The inhibition of TSLP signaling pathways by this compound was effectively demonstrated in eosinophil infiltration in mouse models induced by house dust mite and ovalbumin. This positions this compound as a potential candidate for the development of new anti-allergic drugs (Park et al., 2019).
Properties
Molecular Formula |
C21H16O5 |
---|---|
Molecular Weight |
348.354 |
IUPAC Name |
5,7-Dihydroxy-2-(4'-hydroxy-[1,1'-biphenyl]-3-yl)chroman-4-one |
InChI |
InChI=1S/C21H16O5/c22-15-6-4-12(5-7-15)13-2-1-3-14(8-13)19-11-18(25)21-17(24)9-16(23)10-20(21)26-19/h1-10,19,22-24H,11H2 |
InChI Key |
XBGTVCBGJFLIQZ-UHFFFAOYSA-N |
SMILES |
O=C1CC(C2=CC(C3=CC=C(O)C=C3)=CC=C2)OC4=C1C(O)=CC(O)=C4 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
TSLP-IN-11a |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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